Cas no 1203682-32-9 (2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE)

• Product Name: 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE
• CAS No: 1203682-32-9
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5596434
• PubChem ID: 154828712
• Update Time: 2025-10-30

2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE
• 1203682-32-9
• 2-(3,4-Difluorophenyl)piperidine;hydrochloride
• AKOS040696090

• Inchi： 1S/C11H13F2N.ClH/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11;/h4-5,7,11,14H,1-3,6H2;1H
• InChI Key： XHNXPULVGKSCIL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C2NCCCC2)=C1)F.Cl

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE

Introduction to 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE (CAS No: 1203682-32-9)

2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE (CAS No: 1203682-32-9) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of difluorophenyl and piperidine hydrochloride moieties in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The difluorophenyl group is a key feature that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This moiety has been extensively studied for its ability to modulate receptor binding affinities and pharmacokinetic profiles. In contrast, the piperidine hydrochloride component contributes to the compound's solubility and bioavailability, which are essential for effective drug delivery. The combination of these structural elements makes 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE a promising candidate for further exploration in drug discovery.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. The difluorophenyl group, in particular, has been shown to improve the binding affinity of small molecule inhibitors to biological targets. This property has been leveraged in the design of drugs targeting various diseases, including cancer and neurological disorders. Studies have demonstrated that fluorine atoms can enhance the metabolic stability of molecules by reducing their susceptibility to enzymatic degradation.

The piperidine hydrochloride moiety is another critical component that contributes to the compound's pharmacological profile. Piperidine derivatives are well-known for their role as pharmacophores in numerous approved drugs. They often provide a balance between lipophilicity and solubility, which is crucial for achieving optimal pharmacokinetic properties. The hydrochloride salt form of this compound further enhances its solubility, making it more suitable for formulation into oral or injectable medications.

In the context of current research, 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE has been investigated for its potential as an intermediate in the synthesis of more complex pharmacological agents. The structural framework provided by this compound allows for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored its use in developing kinase inhibitors, which are widely used in oncology treatments.

The synthesis of 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the difluorophenyl and piperidine hydrochloride groups provides a rich scaffold for medicinal chemists to explore various therapeutic pathways. For example, modifications at the piperidine ring can introduce additional functional groups that enhance interactions with biological targets. Similarly, alterations at the phenyl ring can fine-tune electronic properties and binding affinities.

Recent studies have also highlighted the potential of 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE as a lead compound for antiviral therapies. The unique structural features of this molecule may enable it to interact with viral enzymes or receptors in ways that existing antiviral drugs do not. This opens up new avenues for developing treatments against emerging viral infections.

The compound's pharmacokinetic profile has been thoroughly evaluated through preclinical studies. These investigations have revealed that 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross biological membranes efficiently suggests that it could be developed into a highly bioavailable drug candidate.

In conclusion, 2-(3,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE (CAS No: 1203682-32-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of both difluorophenyl and piperidine hydrochloride moieties makes it a versatile scaffold for drug discovery efforts across multiple disease areas. Continued research into this compound is expected to yield novel therapeutic agents with improved efficacy and safety profiles.